1,2,3,4-Tetrahydro-2-methyl-5,6-isoquinolinediamine

• Molecular Formula: C10H15N3
• Molecular Weight: 177.25 g/mol
• IUPAC Name: 2-methyl-3,4-dihydro-1H-isoquinoline-5,6-diamine
• InChI: InChI=1S/C10H15N3/c1-13-5-4-8-7(6-13)2-3-9(11)10(8)12/h2-3H,4-6,11-12H2,1H3
• InChI Key: HTZXBYLANMNUNW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)C=CC(=C2N)N

Description

1,2,3,4-Tetrahydro-2-methyl-5,6-isoquinolinediamine is a useful research compound. Its molecular formula is C10H15N3 and its molecular weight is 177.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the product from Example 10 (1.50 g, 5.24 mmol) and 20% Pd on carbon (0.30 g) in 100 mL of MeOH was hydrogenated at room temperature and pressure for 24 hours. The reaction mixture was filtered and the filtrate concentrated. The residue was partitioned between CHCl3 and saturated aqueous NaHCO3 solution. The organic phase was separated and the aqueous phase was extracted with additional CHCl3 and the combined organic extracts were dried (Na2SO4), filtered, and concentrated. The residue was filtered through a plug of silica gel eluting with 25% EtOH/EtOAc. The eluant was concentrated to give the title compound as an oil (0.45 g, 48%).